Cas no 2138365-36-1 (N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine)

• Product Name: N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine
• CAS No: 2138365-36-1
• MF: C₁₇H₂₄FN
• MW: 261.377568244934
• CID: 6082274
• PubChem ID: 165475156
• Update Time: 2025-05-20

N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine
• EN300-1124737
• 2138365-36-1

• Inchi： 1S/C17H24FN/c1-4-19(5-2)17(3)12-10-15(11-13-17)14-6-8-16(18)9-7-14/h6-10H,4-5,11-13H2,1-3H3
• InChI Key： MLQFNUISTDXFAW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CCC(C)(CC1)N(CC)CC

Computed Properties

• Exact Mass: 261.189277932g/mol
• Monoisotopic Mass: 261.189277932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 3.2Ų

Additional information on N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine

Comprehensive Overview of N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2138365-36-1)

The compound N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2138365-36-1) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This article delves into the chemical properties, synthesis, and emerging trends surrounding this compound, while addressing common queries and industry-related discussions.

Chemically, N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine features a cyclohexene core substituted with a 4-fluorophenyl group at the 4-position and a methyl group at the 1-position. The N,N-diethylamine moiety further enhances its versatility, making it a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and weight, along with precise spectroscopic data (NMR, IR, MS), are often sought after in academic and industrial databases.

In the context of current trends, the demand for fluorinated organic compounds like this one has surged, driven by their stability and bioactivity. Searches for "fluorophenyl derivatives in drug discovery" or "cyclohexene-based amine synthesis" reflect growing curiosity about their roles in medicinal chemistry. The 4-fluorophenyl group, in particular, is frequently studied for its ability to modulate pharmacokinetic properties, a topic widely discussed in peer-reviewed journals.

Synthetic routes to N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine typically involve multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Researchers often inquire about "optimized synthesis of cyclohexenyl amines" or "catalytic methods for fluorophenyl incorporation," highlighting the need for efficient and scalable protocols. Green chemistry approaches, such as solvent-free reactions or biocatalysis, are also gaining traction in this domain.

Beyond pharmaceuticals, this compound’s potential extends to agrochemicals and specialty materials. Its structural motifs align with trends in "sustainable chemical design" and "high-performance additives," topics frequently explored in webinars and patent filings. Analytical techniques like HPLC and LC-MS are critical for purity assessment, a point emphasized in forums discussing "quality control of complex amines."

In summary, N,N-diethyl-4-(4-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2138365-36-1) represents a compelling case study in modern chemistry. Its interdisciplinary relevance—from drug development to material innovation—ensures its place in ongoing scientific discourse, while search trends underscore the need for accessible, detailed technical resources.